Cas no 1375097-94-1 (methyl 2-(1H-pyrazol-1-yl)pyridine-4-carboxylate)

methyl 2-(1H-pyrazol-1-yl)pyridine-4-carboxylate structure
1375097-94-1 structure
Product Name:methyl 2-(1H-pyrazol-1-yl)pyridine-4-carboxylate
CAS No:1375097-94-1
MF:C10H9N3O2
MW:203.197361707687
MDL:MFCD27944393
CID:5050640
PubChem ID:69083269
Update Time:2025-10-29

methyl 2-(1H-pyrazol-1-yl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinecarboxylic acid, 2-(1H-pyrazol-1-yl)-, methyl ester
    • methyl 2-pyrazol-1-ylpyridine-4-carboxylate
    • methyl 2-(1H-pyrazol-1-yl)pyridine-4-carboxylate
    • methyl 2-(1H-pyrazol-1-yl)isonicotinate
    • MDL: MFCD27944393
    • Inchi: 1S/C10H9N3O2/c1-15-10(14)8-3-5-11-9(7-8)13-6-2-4-12-13/h2-7H,1H3
    • InChI Key: LEYRXQSMZUXPHE-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CN=C(C=1)N1C=CC=N1)=O

Computed Properties

  • Exact Mass: 203.069476538g/mol
  • Monoisotopic Mass: 203.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 57

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 351.8±27.0 °C at 760 mmHg
  • Flash Point: 166.6±23.7 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

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methyl 2-(1H-pyrazol-1-yl)pyridine-4-carboxylate Related Literature

Additional information on methyl 2-(1H-pyrazol-1-yl)pyridine-4-carboxylate

Comprehensive Guide to Methyl 2-(1H-Pyrazol-1-yl)pyridine-4-carboxylate (CAS No. 1375097-94-1)

Methyl 2-(1H-pyrazol-1-yl)pyridine-4-carboxylate (CAS No. 1375097-94-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyrazole and pyridine core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structure makes it valuable for developing novel drugs and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The methyl 2-(1H-pyrazol-1-yl)pyridine-4-carboxylate structure combines a pyridine-4-carboxylate ester with a 1H-pyrazol-1-yl substituent, enhancing its reactivity and versatility. Researchers frequently explore its applications in medicinal chemistry, particularly in designing kinase inhibitors and anti-inflammatory agents. The compound’s CAS number 1375097-94-1 ensures precise identification in global chemical databases, facilitating procurement and regulatory compliance.

In recent years, the demand for heterocyclic compounds like methyl 2-(1H-pyrazol-1-yl)pyridine-4-carboxylate has surged due to their role in addressing global health challenges. For instance, its derivatives are investigated for potential antiviral properties, resonating with the post-pandemic focus on infectious disease control. Additionally, the agrochemical sector leverages this compound to develop eco-friendly pesticides, addressing the urgent need for sustainable agriculture practices.

From a synthetic perspective, CAS 1375097-94-1 is often synthesized via palladium-catalyzed cross-coupling reactions, a method favored for its efficiency and scalability. The compound’s methyl ester group further allows facile derivatization, enabling researchers to tailor its properties for specific applications. This adaptability is crucial in drug discovery, where minor structural modifications can significantly impact efficacy and safety profiles.

The commercial availability of methyl 2-(1H-pyrazol-1-yl)pyridine-4-carboxylate has expanded, with suppliers offering high-purity grades to meet rigorous research standards. Quality control protocols, including HPLC and NMR analysis, ensure consistency, which is vital for reproducible results in preclinical studies. As the pharmaceutical industry increasingly prioritizes small-molecule therapeutics, this compound’s relevance continues to grow.

Environmental and regulatory considerations also shape the use of 1375097-94-1. Its low toxicity profile and biodegradability align with green chemistry principles, making it a preferred choice over traditional hazardous intermediates. This aspect is particularly appealing to industries striving to reduce their ecological footprint while maintaining high-performance standards.

Looking ahead, methyl 2-(1H-pyrazol-1-yl)pyridine-4-carboxylate is poised to play a pivotal role in advancing precision medicine and sustainable agrochemicals. Innovations in catalytic synthesis and computational modeling are expected to further optimize its applications, solidifying its position as a cornerstone in modern chemical research. For scientists and procurement specialists, staying informed about its latest developments is essential to leveraging its full potential.

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